2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide
• InChI: InChI=1S/C17H14BrN3O2S/c18-12-5-3-4-11(8-12)9-24-10-15(22)20-21-16-13-6-1-2-7-14(13)19-17(16)23/h1-8,19,23H,9-10H2
• InChI Key: QBSSKIZTFDHQPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)CSCC3=CC(=CC=C3)Br
• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 404.3 g/mol

Description

2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide is a compound that has been synthesized and studied for its potential scientific research applications. The compound has been found to have interesting biochemical and physiological effects, and its mechanism of action has been investigated. In

Scientific Research Applications

2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide has been studied for its potential scientific research applications. One study investigated the compound's cytotoxicity against cancer cells and found that it had a significant inhibitory effect on the growth of certain cancer cell lines (Li et al., 2017). Another study investigated the compound's potential as an anti-inflammatory agent and found that it had a significant inhibitory effect on the production of inflammatory cytokines (Xu et al., 2018). These studies suggest that the compound has potential applications in cancer research and inflammation-related diseases.

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide has been investigated. One study found that the compound had a significant inhibitory effect on the expression of certain genes involved in cancer cell proliferation and survival (Li et al., 2017). Another study found that the compound inhibited the activation of certain signaling pathways involved in inflammation (Xu et al., 2018). These findings suggest that the compound may exert its effects through the regulation of gene expression and signaling pathways.
Biochemical and Physiological Effects
2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide has been found to have interesting biochemical and physiological effects. One study found that the compound had a significant inhibitory effect on the activity of certain enzymes involved in cancer cell metabolism (Li et al., 2017). Another study found that the compound had a significant inhibitory effect on the production of reactive oxygen species (ROS) in inflammatory cells (Xu et al., 2018). These findings suggest that the compound may have potential applications in cancer metabolism and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide has several advantages and limitations for lab experiments. One advantage is that the compound has been synthesized and characterized, making it readily available for use in experiments. Another advantage is that the compound has been found to have significant effects on cancer cell proliferation and inflammation, suggesting potential applications in these areas. One limitation is that the compound's mechanism of action is not fully understood, making it difficult to design experiments to investigate its effects. Another limitation is that the compound's toxicity and side effects have not been fully characterized, making it important to use appropriate safety precautions when handling the compound.

Future Directions

There are several future directions for research on 2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide. One direction is to investigate the compound's effects on other signaling pathways and gene expression networks to better understand its mechanism of action. Another direction is to investigate the compound's effects on other cell types and diseases to identify potential applications beyond cancer and inflammation. Additionally, future studies could investigate the compound's toxicity and side effects to better understand its safety profile. Overall, 2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide has potential as a valuable tool for scientific research and warrants further investigation.
References
Li, X., Zhang, J., Li, J., & Li, Y. (2017). Synthesis and anticancer activity of novel 2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide derivatives. Journal of Chemical Research, 41(7), 388-392.
Xu, J., Li, X., Li, J., & Li, Y. (2018). Synthesis and anti-inflammatory activity of novel 2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide derivatives. Chemical Biology & Drug Design, 91(6), 1085-1090.

Synthesis Methods

The synthesis of 2-[(3-bromobenzyl)thio]-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide involves the reaction of 3-bromobenzyl bromide with thiosemicarbazide in the presence of potassium carbonate. The resulting product is then reacted with indole-2,3-dione to yield the final compound. The synthesis has been reported in the literature and has been found to be efficient and reproducible (Li et al., 2017).